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Compound of Interest

Compound Name: 3-Methoxy-4-methylbenzoic acid

Cat. No.: B146543

Introduction

3-Methoxy-4-methylbenzoic acid, identified by the CAS number 7151-68-0, is a substituted
benzoic acid derivative that serves as a crucial building block in various synthetic applications.
[1][2] With its unique arrangement of methoxy, methyl, and carboxylic acid functional groups,
this compound is a versatile intermediate in the pharmaceutical, agrochemical, and specialty
chemical industries.[1] Its significance lies in its utility as a precursor for complex molecules,
including active pharmaceutical ingredients (APIs) for anti-inflammatory, analgesic,
cardiovascular, and central nervous system (CNS) drugs.[1] This guide provides an in-depth
overview of its properties, synthesis, applications, and analytical methodologies for researchers
and professionals in drug development.

Physicochemical and Structural Properties

3-Methoxy-4-methylbenzoic acid is typically a white to light yellow crystalline powder.[1][3][4]
It is sparingly soluble in water but demonstrates solubility in common organic solvents.[2] Its
structural and physical properties are summarized below.

Table 1: Key Physicochemical Properties and Identifiers
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Property Value Reference(s)

CAS Number 7151-68-0 [1][3][5]
3-Methoxy-p-toluic acid, 4-

Synonyms [31[6]

Methyl-m-anisic acid

Molecular Formula CoH1003 [11051[7]

Molecular Weight 166.17 g/mol [1][5]
White to off-white / light yellow

Appearance ) [11[3]
crystalline powder

Melting Point 152 - 158 °C [31I5181[9]

Boiling Point 168 °C (Information varies) [5]

Flash Point 126.2 °C [5]

SMILES String

COclcc(ceclC)C(0)=0

CEAVPXDEPGAVDA-

InChl Key [6]
UHFFFAOYSA-N

EC Number 230-486-1

Synthesis and Manufacturing

The synthesis of 3-Methoxy-4-methylbenzoic acid typically involves multi-step organic

reactions, often starting from substituted toluenes or phenols through processes like

etherification and carboxylation. One documented laboratory-scale protocol is detailed below.

Experimental Protocol: Synthesis

This protocol describes the synthesis of 3-Methoxy-4-methylbenzoic acid from its

corresponding methyl ester precursor.

Objective: To produce 3-Methoxy-4-methylbenzoic acid via hydrolysis.

Materials:
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Precursor (e.g., Methyl 3-methoxy-4-methylbenzoate)
Methanol

Sodium Hydroxide (or other base)

Water

5M Hydrochloric Acid (HCI)

Standard reflux and filtration apparatus

Methodology:

A solution of the starting ester in methanol is prepared in a round-bottom flask.
An aqueous solution of a strong base (e.g., sodium hydroxide) is added to the flask.

The mixture is heated to reflux and maintained for approximately 4 hours to ensure complete
hydrolysis.[10]

After reflux, the methanol is removed from the reaction mixture using a rotary evaporator at
reduced pressure.[10]

The remaining aqueous residue is diluted with water to dissolve the sodium salt of the
carboxylic acid.[10]

The solution is filtered to remove any insoluble impurities.[10]

The clear filtrate is cooled in an ice bath and acidified by the slow addition of 5M HCI until the
product precipitates completely.[10]

The precipitated solid is collected by vacuum filtration, washed thoroughly with cold water to
remove inorganic salts, and dried in air to yield the final product.[10]
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Synthesis Workflow
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Final Product:
3-Methoxy-4-methylbenzoic acid
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A generalized workflow for the synthesis of 3-Methoxy-4-methylbenzoic acid.
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Applications in Research and Drug Development

The compound's true value lies in its versatility as a chemical intermediate.

o Pharmaceutical Synthesis: It is a key precursor in the multi-step synthesis of various APIs.[1]
Its functional groups allow for diverse reactions like amidation and esterification, making it a
valuable scaffold in medicinal chemistry for structure-activity relationship (SAR) studies.[1]

« Antibiotic Research: It is specifically used in the preparation of acyl pentapeptide lactone,
which is relevant to research on actinomycin-producing streptomycetes.[8][9]

* Reported Biological Activity: Some sources indicate that the compound, particularly when
biosynthesized by the Beilschmiedia tree, exhibits antibacterial activity against both Gram-
positive and Gram-negative bacteria by inhibiting fatty acid synthesis.[5][11]

« Industrial Chemicals: Beyond pharmaceuticals, it is used to create agrochemicals, dyes, and
other specialty chemicals.[1]

Potential Biological Mechanisms of Action

While direct studies on the signaling pathways modulated by 3-Methoxy-4-methylbenzoic
acid are not widely available, research into structurally similar compounds provides valuable
context. For instance, a derivative, 4-hydroxy-3-methoxybenzoic acid methyl ester, has been
shown to target the Akt/NFkB cell survival signaling pathway in prostate cancer models.[12]
This pathway is critical in regulating cell proliferation and apoptosis, making it a key target in
oncology. The potential for benzoic acid derivatives to modulate such pathways underscores
their importance in drug discovery.
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lllustrative Pathway: Akt/NF-kB Signaling
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Simplified Akt/NF-kB pathway, a target for some benzoic acid derivatives.
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Analytical Methodologies

Accurate quantification and purity assessment are critical for quality control. High-Performance
Liquid Chromatography with UV detection (HPLC-UV) is a robust and widely used method for
analyzing aromatic carboxylic acids like this one.

Experimental Protocol: HPLC-UV Analysis
(Representative)

This protocol is adapted from standard methods for similar aromatic acids and provides a
reliable framework for analysis.[13]

Objective: To determine the purity and concentration of 3-Methoxy-4-methylbenzoic acid.
Instrumentation & Reagents:

e High-Performance Liquid Chromatograph with a UV detector.

e C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 pum).

o Acetonitrile (HPLC grade), Water (HPLC grade), Phosphoric acid.

» Reference standard of 3-Methoxy-4-methylbenzoic acid.

Chromatographic Conditions:

Mobile Phase: 50:50 (v/v) Acetonitrile:Water with 0.1% Phosphoric Acid.[13]

Flow Rate: 1.0 mL/min.[13]

Detection Wavelength: 254 nm (or wavelength of maximum absorbance).[13]

Injection Volume: 20 pL.[13]

Column Temperature: 30 °C.[13]

Methodology:
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Standard Preparation: Accurately weigh ~10 mg of the reference standard and dissolve it in
10 mL of the mobile phase to create a 1 mg/mL stock solution. Prepare a series of calibration
standards by diluting the stock solution.

Sample Preparation: Accurately weigh the sample and dissolve it in the mobile phase to
achieve a concentration within the calibration range.

Analysis: Inject the prepared standards and samples into the HPLC system.

Quantification: Construct a calibration curve by plotting the peak area against the
concentration of the standards. Determine the concentration of the sample by comparing its
peak area to the calibration curve.
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Analytical Workflow (HPLC-UV)
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Y
2. HPLC Injection
(C18 Column, Mobile Phase)
Y
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A typical workflow for the analysis of 3-Methoxy-4-methylbenzoic acid by HPLC-UV.

Safety, Handling, and Storage
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While not classified as hazardous under the 2012 OSHA Hazard Communication Standard,
proper laboratory safety practices are essential.[3]

Table 2: Safety and Handling Information

Category Recommendation Reference(s)

Personal Protective Equipment  Chemical safety goggles,
(PPE) gloves, N95 dust mask.

Avoid breathing dust. Avoid
Handling contact with skin and eyes. [31[4]

Use in a well-ventilated area.

Store in a cool (10-25°C), dry,
Storage and well-ventilated place. [31[5]

Keep container tightly closed.

Incompatible Materials Strong oxidizing agents. [3]

Rinse immediately with plenty
First Aid (Eyes) of water for at least 15 [4][14]

minutes.

] ) ] Wash off immediately with
First Aid (Skin) [4][14]
soap and plenty of water.

First Aid (Inhalation) Move person into fresh air. [4][14]

) ) ) Clean mouth with water and
First Aid (Ingestion) ) . [4][14]
seek medical attention.

Conclusion

3-Methoxy-4-methylbenzoic acid (CAS 7151-68-0) is a high-value chemical intermediate with
established importance in pharmaceutical and industrial synthesis. Its well-defined
physicochemical properties, versatile reactivity, and accessibility make it a fundamental building
block for developing novel molecules. For researchers and drug development professionals, a
thorough understanding of its characteristics, synthesis, and analytical control is paramount to
leveraging its full potential in creating next-generation products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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